1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one

• IUPAC Name: 1-methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one
• InChI: InChI=1S/C16H17N3O2/c1-19-10-8-14(16(19)20)18-12-5-4-6-13(11-12)21-15-7-2-3-9-17-15/h2-7,9,11,14,18H,8,10H2,1H3
• InChI Key: RTZOUCMEWOPTKZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)NC2=CC(=CC=C2)OC3=CC=CC=N3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one, also known as MPAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential for use as a drug candidate. This compound is a pyrrolidinone derivative that has been synthesized and studied extensively in recent years.

Mechanism of Action

The mechanism of action of 1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one involves its binding to the sigma-1 receptor. This binding results in the modulation of various signaling pathways and the regulation of intracellular calcium levels. It has also been shown to have an effect on the activity of certain ion channels and neurotransmitter receptors.
Biochemical and physiological effects:
Studies have shown that 1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one has a variety of biochemical and physiological effects. It has been shown to have neuroprotective effects, as well as anti-inflammatory and anti-oxidant properties. It has also been shown to have an effect on the regulation of glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one has several advantages for use in lab experiments. It has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various diseases. It is also relatively stable and easy to synthesize.
However, there are some limitations to the use of 1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one in lab experiments. It has been shown to have some off-target effects, which can complicate the interpretation of results. Additionally, its effects on different cell types and tissues may vary, which can make it difficult to generalize findings.

Future Directions

There are several future directions for research on 1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one. One area of interest is its potential for use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It may also have potential for use in the treatment of depression and other psychiatric disorders.
Another area of interest is its potential for use in the regulation of glucose metabolism and insulin sensitivity. It may have potential for use in the treatment of type 2 diabetes and other metabolic disorders.
Overall, 1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one is a promising compound that has the potential for use in a variety of scientific research applications. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one involves the reaction of 3-(2-pyridyloxy)aniline with 1-methyl-2-pyrrolidinone. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-Methyl-3-(3-pyridin-2-yloxyanilino)pyrrolidin-2-one has been the subject of numerous scientific studies due to its potential for use in drug development. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of physiological processes. This receptor has been implicated in various diseases such as Alzheimer's disease, Parkinson's disease, and depression.